2-fluoro-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)benzamide

• IUPAC Name: 2-fluoro-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]benzamide
• InChI: InChI=1S/C20H22FNO3/c21-18-9-5-4-8-17(18)19(23)22-14-20(24,15-6-2-1-3-7-15)16-10-12-25-13-11-16/h1-9,16,24H,10-14H2,(H,22,23)
• InChI Key: LKZLYFYOPBYFSU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(CNC(=O)C2=CC=CC=C2F)(C3=CC=CC=C3)O
• Molecular Formula: C20H22FNO3
• Molecular Weight: 343.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and a cyclic structure. The tetrahydro-2H-pyran ring is a six-membered ring with one oxygen atom, which could potentially influence the compound’s reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the benzamide group might undergo hydrolysis under acidic or basic conditions, and the tetrahydro-2H-pyran ring could potentially participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the benzamide could increase its solubility in polar solvents.

Scientific Research Applications

Synthesis of Fluorinated Heterocyclic Compounds

Fluorine-bearing pyrazolones, pyrimidines, coumarines, and benzothiopyranones have been synthesized efficiently, demonstrating the versatility of 2-fluoroacrylic building blocks. These compounds are significant due to fluorine's unique influence on the biological activity and physicochemical properties of molecules, suggesting potential applications in medicinal chemistry and drug design (Shi, Wang, & Schlosser, 1996).

Neurotransmitter Receptors

A specific serotonin 1A (5-HT(1A)) molecular imaging probe, bearing a fluorine atom, was used with positron emission tomography (PET) to quantify 5-HT(1A) receptor densities in the living brains of Alzheimer's disease patients. This application illustrates the critical role of fluorinated compounds in developing tools for neurological research, potentially leading to better understanding and treatment of neurodegenerative diseases (Kepe et al., 2006).

Pharmacological Applications

Novel benzamide-based 5-aminopyrazoles and their derivatives showing significant antiviral activities against bird flu influenza (H5N1) were synthesized. This research underscores the potential of fluorinated benzamide compounds in creating new antiviral agents, highlighting the importance of such compounds in addressing global health challenges (Hebishy, Salama, & Elgemeie, 2020).

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide an accurate assessment.